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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776 Get Quote

Essential Safety and Handling Guide for Methyl
Cyclopentanecarboxylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl cyclopentanecarboxylate in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this chemical.

Chemical and Physical Properties
The following table summarizes key quantitative data for Methyl cyclopentanecarboxylate.
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Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol [1]

Appearance Colorless to almost colorless clear liquid[2]

Boiling Point 158 °C[2]

Flash Point 44 °C[2]

Specific Gravity (20/20) 0.98[2]

Vapor Pressure 2.55 mmHg at 25°C[3]

Solubility Difficult to mix with water[3][4]

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl cyclopentanecarboxylate is a flammable liquid and is harmful if swallowed[1].

Adherence to proper PPE protocols is mandatory to minimize exposure risk.
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Hazard Type Personal Protective Equipment (PPE)

Eye Contact

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may also be appropriate.

Skin Contact

Wear solvent-resistant gloves (Nitrile rubber is a

good general-use option) and protective clothing

to prevent skin exposure[5]. Ensure gloves are

inspected for rips or punctures before use[5].

Inhalation

Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH/MSHA approved

respirator. For firefighting, a self-contained

breathing apparatus (SCBA) is required.

Fire Hazard

This is a flammable liquid. Keep away from

heat, sparks, open flames, and hot surfaces.

Use non-sparking tools and explosion-proof

equipment.[6]

Operational Protocols: Handling, Storage, and
Disposal
A systematic approach to the handling, storage, and disposal of Methyl
cyclopentanecarboxylate is crucial for laboratory safety. The following workflow outlines the

necessary steps.
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Preparation

Handling

Storage Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Gather Non-Sparking Tools

Ground/Bond Container

Proceed to Handling

Transfer Chemical

Perform Experiment

Keep Container Tightly Closed

After Use

Treat as Hazardous Waste

For Disposal

Store in Cool, Well-Ventilated Area

Away from Ignition Sources

Dispose of Empty Containers Safely

Follow Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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